![molecular formula C20H40 B156948 Cembrane CAS No. 1786-12-5](/img/structure/B156948.png)
Cembrane
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Overview
Description
Cembrane is a type of organic compound that is found in various species of marine organisms. It is a complex molecule that has been the focus of scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. In
Mechanism of Action
The mechanism of action of cembrane is not fully understood, but studies have shown that it works by inhibiting various cellular processes, including the production of inflammatory cytokines and the activation of various signaling pathways. In addition, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. In addition, this compound has been shown to have neuroprotective properties, which may contribute to its potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using cembrane in lab experiments is its potential applications in various fields, including medicine, agriculture, and environmental science. In addition, this compound is a complex molecule that can be synthesized from various sources, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its complexity, which may make it difficult to study and understand.
Future Directions
There are many future directions for research on cembrane, including the development of new synthesis methods, the exploration of its potential applications in various fields, and the investigation of its mechanism of action. In addition, future research may focus on the development of this compound-based drugs for the treatment of various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a complex organic compound that has been the focus of scientific research due to its potential applications in various fields. The synthesis method of this compound involves the isolation of the molecule from marine organisms or the use of synthetic methods. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, as well as neuroprotective properties, making it a potential treatment for various diseases. While there are advantages and limitations to using this compound in lab experiments, there are many future directions for research on this complex molecule.
Scientific Research Applications
Cembrane has been the subject of scientific research due to its potential applications in various fields. One of the most promising applications of this compound is in the field of medicine. Studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-viral properties, making it a potential treatment for various diseases. In addition, this compound has been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's disease.
properties
CAS RN |
1786-12-5 |
---|---|
Molecular Formula |
C20H40 |
Molecular Weight |
280.5 g/mol |
IUPAC Name |
1,7,11-trimethyl-4-propan-2-ylcyclotetradecane |
InChI |
InChI=1S/C20H40/c1-16(2)20-14-12-18(4)10-6-8-17(3)9-7-11-19(5)13-15-20/h16-20H,6-15H2,1-5H3 |
InChI Key |
LHORCXXUZJAMPU-UHFFFAOYSA-N |
SMILES |
CC1CCCC(CCC(CCC(CCC1)C)C(C)C)C |
Canonical SMILES |
CC1CCCC(CCC(CCC(CCC1)C)C(C)C)C |
Other CAS RN |
1786-12-5 |
synonyms |
cembrane cembrane I |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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